Cas no 891656-66-9 (4-(Aminomethyl)-1-ethyl-N,N-dimethylpiperidin-4-amine)

• Product Name: 4-(Aminomethyl)-1-ethyl-N,N-dimethylpiperidin-4-amine
• CAS No: 891656-66-9
• MF: C₁₀H₂₃N₃
• MW: 185.309722185135
• CID: 714464
• Update Time: 2026-04-29

4-(Aminomethyl)-1-ethyl-N,N-dimethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-1-ethyl-N,N-dimethylpiperidin-4-amine
• 4-(aminomethyl)-1-ethyl-N,N-dimethyl-4-piperidinamine(SALTDATA: FREE)
• 4-Piperidinemethanamine,4-(dimethylamino)-1-ethyl-

• Inchi： InChI=1S/C10H23N3/c1-4-13-7-5-10(9-11,6-8-13)12(2)3/h4-9,11H2,1-3H3
• InChI Key： IEMSHOQNZVVJSP-UHFFFAOYSA-N
• SMILES： CCN1CCC(CC1)(CN)N(C)C

Computed Properties

• Exact Mass: 185.18900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 32.50000
• LogP: 0.99940

4-(Aminomethyl)-1-ethyl-N,N-dimethylpiperidin-4-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 4-(Aminomethyl)-1-ethyl-N,N-dimethylpiperidin-4-amine

Comprehensive Guide to 4-(Aminomethyl)-1-ethyl-N,N-dimethylpiperidin-4-amine (CAS No. 891656-66-9): Properties, Applications, and Market Insights

4-(Aminomethyl)-1-ethyl-N,N-dimethylpiperidin-4-amine (CAS No. 891656-66-9) is a specialized organic compound with a unique piperidine backbone. This molecule has garnered significant attention in pharmaceutical and chemical research due to its versatile amine-functionalized structure. Researchers and industry professionals frequently search for "4-(Aminomethyl)-1-ethyl-N,N-dimethylpiperidin-4-amine uses" or "CAS 891656-66-9 supplier," reflecting its growing importance in synthetic chemistry.

The compound features a piperidine ring substituted with an aminomethyl group at the 4-position, along with ethyl and dimethylamine moieties. This structural arrangement contributes to its polarity and potential for hydrogen bonding, making it valuable for designing bioactive molecules. Current trends in drug discovery highlight the demand for such nitrogen-containing heterocycles, as evidenced by frequent searches for "piperidine derivatives in medicinal chemistry."

In pharmaceutical applications, 4-(Aminomethyl)-1-ethyl-N,N-dimethylpiperidin-4-amine serves as a crucial building block for developing CNS-targeting compounds. Its structural similarity to known neuromodulators has led to investigations in neuropharmacology, particularly for conditions requiring blood-brain barrier penetration. Industry queries like "891656-66-9 in drug development" demonstrate this research interest.

The chemical's physicochemical properties make it suitable for various catalysis and ligand design applications. With a molecular weight of 185.30 g/mol and multiple basic nitrogen sites, it participates in coordination chemistry and organocatalysis. Recent publications exploring "multifunctional amine catalysts" often reference similar structural motifs.

Market analysis reveals increasing procurement of CAS 891656-66-9 by contract research organizations and pharmaceutical intermediates manufacturers. The compound's scalable synthesis and derivatization potential align with industry needs for custom synthesis solutions, as seen in search trends for "high-purity piperidine amines."

Quality specifications for 4-(Aminomethyl)-1-ethyl-N,N-dimethylpiperidin-4-amine typically require ≥95% purity by HPLC analysis, with strict control of residual solvents and heavy metals. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterization, addressing common queries about "891656-66-9 analytical methods."

From a regulatory perspective, the compound falls under standard laboratory chemical classifications. Proper handling requires industrial hygiene practices, including PPE and ventilation controls, though it doesn't appear on major restricted substances lists. This compliance profile contributes to its accessibility, as indicated by searches for "non-controlled piperidine derivatives."

Emerging applications include its use in material science for designing functional polymers and surface modifiers. The tertiary amine functionality enables participation in polymerization reactions and surface grafting processes. These developments respond to market interest in "amine-containing specialty chemicals" for advanced materials.

Future research directions may explore 4-(Aminomethyl)-1-ethyl-N,N-dimethylpiperidin-4-amine's potential in bioconjugation and prodrug design, particularly for targeted drug delivery systems. The compound's chemical handle properties make it attractive for click chemistry applications, aligning with trending searches for "modular synthesis platforms."

For researchers sourcing this compound, key considerations include supplier reliability, batch-to-batch consistency, and technical support availability. The market offers both small-scale research quantities and bulk manufacturing options, catering to diverse needs from "milligram-scale screening" to "kilogram-scale production."